N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine

• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (2S)-2-[[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl]amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C17H20N2O4S2/c1-23-13-5-3-11(4-6-13)16-18-12(10-25-16)9-15(20)19-14(17(21)22)7-8-24-2/h3-6,10,14H,7-9H2,1-2H3,(H,19,20)(H,21,22)/t14-/m0/s1
• InChI Key: BRCOECWKJPAGPQ-AWEZNQCLSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CC(=O)N[C@@H](CCSC)C(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CC(=O)NC(CCSC)C(=O)O

Description

N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine is a compound that belongs to the class of thiazole derivatives. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring. This particular compound is of interest due to its potential biological activities and applications in various fields such as chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine typically involves the formation of the thiazole ring followed by the introduction of the methionine moiety. One common method involves the reaction of 4-methoxyphenylacetic acid with thiosemicarbazide to form the thiazole ring. This intermediate is then reacted with L-methionine under appropriate conditions to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial to ensure high yield and purity. The use of continuous flow reactors and automated synthesis can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine can undergo various chemical reactions, including:

Oxidation: The methionine moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The thiazole ring can be reduced under specific conditions.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens or alkylating agents can facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced thiazole derivatives.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. The methionine moiety can be involved in redox reactions, influencing cellular processes. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

Thiazole derivatives: Compounds like thiazole, benzothiazole, and thiazolidine share structural similarities.

Methionine derivatives: Compounds such as N-acetylmethionine and S-methylmethionine.

Uniqueness

N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl}-L-methionine is unique due to the combination of the thiazole ring and the methionine moiety, which imparts distinct chemical and biological properties. This combination allows for diverse applications and potential therapeutic benefits.